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Compound of Interest

Compound Name:
Isoxazole-4-carboxylic acid methyl

ester

Cat. No.: B087390 Get Quote

Technical Support Center: Isoxazole-4-
carboxylic acid methyl ester
This guide provides comprehensive handling and safety information for isoxazole-4-
carboxylic acid methyl ester (CAS No. 15166-81-1). The information herein is synthesized

from available data on structurally related isoxazole derivatives and general principles of

organic chemistry. As a specific Safety Data Sheet (SDS) for this compound is not readily

available, a conservative approach to handling and safety is strongly advised. This document is

intended for use by trained researchers, scientists, and drug development professionals.

Section 1: Hazard Identification and Safety
Precautions
What are the primary hazards associated with isoxazole-
4-carboxylic acid methyl ester?
While a detailed toxicological profile for isoxazole-4-carboxylic acid methyl ester is not

available, data from analogous isoxazole carboxylic acids and their derivatives indicate

potential hazards. It is prudent to assume this compound may be harmful if swallowed, in

contact with skin, or if inhaled. It may also cause skin, eye, and respiratory irritation.

Inferred Hazard Statements for Isoxazole-4-carboxylic acid methyl ester:
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Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

What personal protective equipment (PPE) should I use
when handling this compound?
Due to the potential hazards, a comprehensive PPE protocol is essential.

PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.

To prevent contact with eyes,

which can cause serious

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

For larger quantities, consider

impervious clothing.

To avoid skin contact, which

may cause irritation.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If aerosols or dust may

be generated, a NIOSH-

approved respirator is

recommended.

To prevent inhalation of

vapors, dust, or aerosols that

may cause respiratory tract

irritation.

Always inspect PPE for integrity before use and handle in accordance with good industrial

hygiene and safety practices.[1][2]

What are the proper storage and handling conditions?
To ensure the stability and integrity of isoxazole-4-carboxylic acid methyl ester, the following

storage and handling procedures are recommended:
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Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

Room temperature storage is generally acceptable for solid forms.

Handling: Handle only in a well-ventilated area, such as a chemical fume hood. Avoid the

formation of dust and aerosols. Do not eat, drink, or smoke when using this product. Wash

hands thoroughly after handling.[1][3]

Section 2: Emergency Procedures
What should I do in case of accidental exposure?
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

How should I handle a spill?
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In the event of a spill, follow these steps to minimize exposure and environmental

contamination:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: For small spills, absorb with an inert material (e.g., sand, earth, vermiculite) and

place in a suitable container for disposal.

Clean: Clean the spill area thoroughly.

PPE: Wear appropriate personal protective equipment during cleanup.

For large spills, contact your institution's environmental health and safety department.

Experimental Workflow: Emergency Response
Protocol

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush Eyes for 15 min Rinse Mouth (Do NOT Induce Vomiting)

Seek Immediate Medical Attention

if irritation persists
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Click to download full resolution via product page

Caption: Emergency first aid procedures for accidental exposure.

Section 3: Troubleshooting Experimental Issues
My reaction yield is low. What are some potential causes
and solutions?
Low yields in reactions involving isoxazole-4-carboxylic acid methyl ester can stem from

several factors related to its stability and reactivity.

Cause: Hydrolysis of the methyl ester.

Explanation: The ester functional group is susceptible to hydrolysis under both acidic and

basic conditions, converting it back to the less reactive carboxylic acid. This is particularly

relevant if your reaction conditions involve aqueous acids or bases, or if the reaction is run

for an extended period at elevated temperatures. Prolonged exposure to acidic conditions

during reflux has been shown to generate by-products in related isoxazole esters.

Solution:

Ensure your reagents and solvents are anhydrous.

If aqueous workups are necessary, perform them at low temperatures and as quickly as

possible.

Consider using non-aqueous reaction conditions if feasible.

Cause: Instability of the isoxazole ring.

Explanation: The N-O bond in the isoxazole ring can be labile under certain conditions.

Strong reducing agents (e.g., catalytic hydrogenation), strong bases, or even

photochemical conditions can lead to ring cleavage and decomposition of your starting

material.

Solution:
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Avoid harsh reducing agents if the isoxazole moiety needs to be preserved.

Use milder bases and lower reaction temperatures.

Protect your reaction from light if you suspect photochemical decomposition.

I am observing unexpected side products. How can I
identify and minimize them?
The formation of side products often points to the reactivity of the isoxazole ring or the ester

group.

Potential Side Reaction: Dimerization or polymerization of reactive intermediates.

Explanation: In reactions such as 1,3-dipolar cycloadditions to form the isoxazole ring, the

nitrile oxide intermediate can dimerize if not trapped efficiently by the dipolarophile.

Solution: If you are synthesizing the isoxazole, consider in-situ generation of the reactive

intermediate and ensure the other reactant is present in a suitable concentration.

Potential Side Reaction: Isomer formation.

Explanation: The synthesis of substituted isoxazoles can sometimes lead to the formation

of regioisomers.

Solution: The choice of solvent and catalyst can influence regioselectivity. For example, in

some syntheses, acidic conditions may favor the formation of one isomer over another.

The compound is not dissolving in my chosen solvent.
What are its solubility properties?
While specific solubility data for isoxazole-4-carboxylic acid methyl ester is limited, based on

its structure and information for related compounds, the following can be inferred:
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Solvent Class Expected Solubility Examples

Polar Aprotic Likely soluble DMSO, DMF, Acetonitrile

Chlorinated Solvents Likely soluble Dichloromethane, Chloroform

Ethers Moderately soluble Diethyl ether, THF

Alcohols Soluble Methanol, Ethanol

Water Sparingly soluble

If you encounter solubility issues, gentle heating or sonication may aid in dissolution. Always

start with small quantities to test solubility before scaling up.

Troubleshooting Logic: Low Reaction Yield

Low Reaction Yield

Verify Starting Material Purity (NMR, LC-MS)

Review Reaction Conditions

Yes

Starting Material Impure

No

Potential for Ester Hydrolysis? Potential for Ring Instability? Purify Starting Material

Use Anhydrous Solvents/Reagents Modify Aqueous Workup (Low Temp, Quick) Avoid Strong Acids/Bases/Reductants Protect Reaction from Light

Click to download full resolution via product page
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Caption: A decision-making flowchart for troubleshooting low reaction yields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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